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Compound of Interest

Compound Name: 2-Aminothiazole,sulfate

Cat. No.: B13835952

Get Quote

Abstract & Strategic Rationale
2-Aminothiazole (2-AT) is a critical heterocyclic scaffold in the synthesis of sulfur drugs (e.g.,

sulfathiazole), dyes, and fungicides.[1][2] While often supplied as the sulfate salt (

) for improved stability and shelf-life, the free base is the required species for nucleophilic
substitution, N-alkylation, or metal-catalyzed cross-coupling reactions.

The Challenge: Unlike many hydrophobic amines, 2-aminothiazole free base exhibits

significant water solubility (~100 g/L at 20°C). A standard "basify and filter" approach often

leads to substantial yield loss into the mother liquor.

The Solution: This guide presents two protocols. Protocol A is a high-recovery Liquid-Liquid

Extraction (LLE) optimized for laboratory-scale purity, utilizing the "salting-out" effect to

overcome water solubility. Protocol B is a Direct Precipitation method suitable for larger scales

where solvent volume must be minimized.

Chemical Context & Properties[2][3][4][5][6][7][8][9]
[10][11][12][13]
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Understanding the physicochemical properties is essential for troubleshooting low yields.

Property
2-Aminothiazole (Free
Base)

2-Aminothiazole Sulfate
(Salt)

CAS 96-50-4 19961-27-4 (generic salt ref)

MW 100.14 g/mol
~298.36 g/mol (assuming 2:1

stoichiometry)

Appearance Brown/Yellow Crystalline Solid Off-white/Beige Powder

Melting Point 90–93 °C > 200 °C (Decomposes)

Solubility
Water (High), Ethanol (High),

Ether (Mod.)

Water (High), Organics

(Insoluble)

pKa 5.36 (Conjugate Acid) N/A

Mechanistic Logic
The conversion relies on deprotonating the thiazolium nitrogen.

Critical pH Threshold: With a pKa of 5.36, the amine is 50% protonated at pH 5.36. To achieve

>99.9% free base form, the pH must be adjusted to >7.4 (pKa + 2). We target pH 10–12 to

ensure complete conversion and rapid kinetics.

Materials & Safety
Reagents: 2-Aminothiazole Sulfate, Sodium Hydroxide (NaOH) pellets or 5M solution,

Sodium Chloride (NaCl), Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

Safety (SDS): 2-Aminothiazole is a potential thyroid inhibitor and irritant. Handle in a fume

hood.

Equipment: Separatory funnel, pH paper/meter, Rotary evaporator, Vacuum filtration setup.

Protocol A: High-Recovery Extraction (Laboratory
Scale)
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Best for: <50g scale, high purity requirements, maximizing yield.

Workflow Diagram
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Click to download full resolution via product page

Caption: Figure 1. Liquid-Liquid Extraction workflow emphasizing the critical "Salting Out" step

to prevent product loss to the aqueous phase.

Step-by-Step Procedure
Dissolution: Dissolve 10.0 g of 2-aminothiazole sulfate in the minimum amount of distilled

water (~20–30 mL). The salt is highly soluble; keeping volume low is crucial.

Neutralization (Exothermic):

Place the beaker in an ice bath (0–5 °C).

Slowly add 5M NaOH solution dropwise with stirring.

Monitor pH.[3] Continue until pH 11–12 is reached.

Observation: The solution may darken slightly; this is normal.

Salting Out (Critical Step):

Add solid NaCl to the aqueous solution until saturation (undissolved salt remains).

Why? This increases the ionic strength of the water, forcing the organic 2-aminothiazole

out of the water and into the organic solvent (Common Ion Effect/Salting Out).

Extraction:

Transfer to a separatory funnel.

Extract with Ethyl Acetate (3 x 30 mL).

Note: DCM can be used, but EtOAc is preferred for environmental safety. If using DCM,

the organic layer is on the bottom.

Drying: Combine organic layers. Wash once with Brine (saturated NaCl). Dry over anhydrous
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or

for 15 minutes.

Isolation: Filter off the drying agent. Concentrate the filtrate via rotary evaporation at 40°C

(mild vacuum).

Result: Off-white to yellow/brown solid. Yield is typically >90%.

Protocol B: Direct Precipitation (Scale-Up)
Best for: >50g scale, where solvent volumes for extraction become prohibitive.

Concentrated Dissolution: Dissolve the sulfate salt in water at a ratio of 1:1.5 (w/w). Heat

gently (40°C) if necessary to fully dissolve.

Basification:

Use 50% w/w NaOH solution.

Add base slowly to the stirred salt solution.

Maintain temperature <20°C using an external cooling jacket or ice bath.

Crystallization:

Once pH > 11, cool the mixture to 0–4 °C and hold for 1 hour.

The high concentration of

generated in situ acts as a salting-out agent, aiding precipitation.

Filtration: Vacuum filter the precipitate.

Washing: Wash the filter cake with a small amount of ice-cold water (do not over-wash, or

you will re-dissolve the product).

Drying: Dry in a vacuum oven at 40°C over

or silica gel.
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Quality Control & Troubleshooting
Test Expected Result Troubleshooting

TLC
Single spot (

~0.3 in 50% EtOAc/Hex)

Multiple spots: Recrystallize

from Ethanol/Ether.

Melting Point 90–93 °C
<85 °C: Wet product. Dry

further under vacuum.

Appearance Pale yellow/brown crystals

Dark Brown/Black: Oxidation

occurred. Perform steps under

atm.

Yield >85%

Low Yield: Aqueous layer was

not salted out; re-extract

aqueous layer.

Storage
Store the free base in a tightly sealed amber vial at 4°C. 2-Aminothiazole is hygroscopic and

sensitive to oxidation (darkens over time).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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